Cas no 2172087-90-8 (1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

1-(4-Methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is a specialized triazole derivative featuring a carboxamide functional group and dual methoxyalkyl substituents. Its molecular structure, incorporating a 1,2,3-triazole core, offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research. The presence of methoxybutyl and methoxymethyl groups enhances solubility and potential bioavailability, making it a candidate for further pharmacological evaluation. The carboxamide moiety provides a reactive site for derivatization, enabling the development of analogs with tailored properties. This compound is of interest in the study of enzyme inhibition and ligand-receptor interactions due to its balanced lipophilicity and hydrogen-bonding capacity. Suitable for controlled experimental use under appropriate safety protocols.
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide structure
2172087-90-8 structure
Product Name:1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:2172087-90-8
MF:C10H18N4O3
MW:242.274921894073
CID:6046143
PubChem ID:165599571
Update Time:2025-08-04

1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
    • EN300-1593760
    • 2172087-90-8
    • Inchi: 1S/C10H18N4O3/c1-16-6-4-3-5-14-8(7-17-2)9(10(11)15)12-13-14/h3-7H2,1-2H3,(H2,11,15)
    • InChI Key: GHAWKUJXWKFROR-UHFFFAOYSA-N
    • SMILES: O(C)CCCCN1C(COC)=C(C(N)=O)N=N1

Computed Properties

  • Exact Mass: 242.13789045g/mol
  • Monoisotopic Mass: 242.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 92.3Ų

1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1593760-0.05g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
0.05g
$1152.0 2023-06-04
Enamine
EN300-1593760-0.1g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
0.1g
$1207.0 2023-06-04
Enamine
EN300-1593760-0.25g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
0.25g
$1262.0 2023-06-04
Enamine
EN300-1593760-0.5g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
0.5g
$1316.0 2023-06-04
Enamine
EN300-1593760-1.0g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
1g
$1371.0 2023-06-04
Enamine
EN300-1593760-2.5g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
2.5g
$2688.0 2023-06-04
Enamine
EN300-1593760-5.0g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
5g
$3977.0 2023-06-04
Enamine
EN300-1593760-10.0g
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
10g
$5897.0 2023-06-04
Enamine
EN300-1593760-50mg
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
50mg
$1152.0 2023-09-23
Enamine
EN300-1593760-100mg
1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
2172087-90-8
100mg
$1207.0 2023-09-23

Additional information on 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-90-8)

1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide, identified by the CAS number 2172087-90-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the methoxybutyl and methoxymethyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide typically involves a multistep process that leverages modern synthetic methodologies. One common approach is the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a powerful tool in click chemistry. This method allows for the efficient and selective formation of the 1,2,3-triazole ring, a key structural element in this compound. The subsequent functionalization steps involve the introduction of the methoxybutyl and methoxymethyl groups to achieve the final product.

Recent studies have highlighted the potential of 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The methoxybutyl substituent is believed to enhance its lipophilicity and cellular uptake, while the methoxymethyl group contributes to its stability and bioavailability. These properties make it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action is thought to involve interference with viral RNA synthesis and protein processing. These findings suggest that this compound could be further developed as a broad-spectrum antiviral agent.

The pharmacokinetic properties of 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide have also been extensively studied. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a long half-life in plasma, which could translate into once-daily dosing regimens in clinical settings. These pharmacokinetic characteristics are crucial for optimizing its therapeutic efficacy and minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide in human subjects. Preliminary results from phase I trials have indicated that it is well-tolerated at various dose levels with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

In conclusion, 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-90-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd